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Executive Summary & Registry Clarification
In drug discovery and organic synthesis, 4-Bromo-2-nitrophenoxyacetic acid serves as a

highly functionalized building block, primarily utilized in the construction of biologically active

benzoxazine scaffolds.

Critical Registry Discrepancy: Researchers and procurement systems frequently query this

compound under CAS 7063-24-3 due to historical cross-linking errors in aggregate chemical

databases. However, authoritative chemical registries confirm that CAS 7063-24-3 accurately

corresponds to Sodium 2-(4-nitrophenyl)acetate[1],[2]. The correct, verified registry number for

4-Bromo-2-nitrophenoxyacetic acid is CAS 128627-49-6[3].

To ensure scientific integrity, this technical guide focuses on the physicochemical properties,

safety data sheet (SDS) protocols, and synthetic utility of the brominated free acid (CAS

128627-49-6)[3],[4], while providing comparative data for the commonly confused sodium salt.
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Understanding the structural properties of 4-Bromo-2-nitrophenoxyacetic acid is essential for

predicting its reactivity and defining safe handling parameters. The presence of the heavy

bromine atom increases the molecule's lipophilicity, while the nitro group acts as a strong

electron-withdrawing moiety, increasing the acidity of the carboxylic acid tail.

Table 1: Primary Compound Data (CAS 128627-49-6)
Property Value

Chemical Name 4-Bromo-2-nitrophenoxyacetic acid

CAS Registry Number 128627-49-6

Molecular Formula C8H6BrNO5

Molecular Weight 276.04 g/mol

SMILES String OC(=O)COC1=C(C=C(C=C1)Br)=O

Physical Form Solid

Table 2: Cross-Reference Compound Data (CAS 7063-24-
3)

Property Value

Chemical Name Sodium 2-(4-nitrophenyl)acetate

CAS Registry Number 7063-24-3

Molecular Formula C8H6NNaO4

Molecular Weight 203.13 g/mol

Hazard Identification & Toxicology (SDS Core)
Both 4-Bromo-2-nitrophenoxyacetic acid and Sodium 2-(4-nitrophenyl)acetate share similar

acute toxicity profiles driven by the nitroaromatic pharmacophore[4],[1]. The following GHS

classifications dictate the mandatory safety protocols.
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Table 3: GHS Hazard Classification & Precautionary
Statements

Hazard Class Hazard Statement Precautionary Protocol

Acute Toxicity (Oral) H302: Harmful if swallowed
P264: Wash skin thoroughly

after handling

Skin Corrosion/Irritation H315: Causes skin irritation
P280: Wear protective

gloves/eye protection

Serious Eye Damage
H319: Causes serious eye

irritation

P305+P351+P338: Rinse

cautiously with water

STOT (Single Exposure)
H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fumes/gas

Mechanistic Toxicology
The primary hazard of 4-Bromo-2-nitrophenoxyacetic acid stems from its dual-functional

nature. The lipophilic brominated aromatic ring facilitates rapid dermal penetration, bypassing

the stratum corneum. Once absorbed, the nitro group can induce oxidative stress via enzymatic

reduction to reactive nitroso intermediates. Consequently, strict adherence to barrier protection

is non-negotiable[4].

Exposure to 4-Bromo-2-nitrophenoxyacetic acid

Inhalation:
Move to fresh air

Skin Contact:
Wash with soap & water

Eye Contact:
Rinse cautiously (15 min)

Ingestion:
Rinse mouth, do NOT induce vomiting

Seek Immediate Medical Attention
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Fig 1: Standardized emergency response workflow for 4-bromo-2-nitrophenoxyacetic acid
exposure.

Experimental Workflows & Handling Protocols
To ensure a self-validating safety system, the following standard operating procedure (SOP)

integrates causality into every step, ensuring researchers understand why a precaution is

taken, rather than just what to do.

Step-by-Step Methodology: Safe Handling &
Decontamination
Step 1: Environmental Preparation & PPE Verification

Action: Don nitrile gloves (minimum 0.11 mm thickness), safety goggles with side shields,

and a flame-resistant lab coat. Operate exclusively within a Class II Type A2 biological safety

cabinet or a certified chemical fume hood.

Causality: The fume hood mitigates the inhalation risks of aerosolized dust particles (H335).

Nitrile provides a robust chemical barrier against the compound's lipophilic dermal absorption

profile (H315)[4].

Step 2: Reagent Dispensing & Weighing

Action: Use anti-static weighing boats and spatulas. Ground all analytical balances.

Causality: While stable under standard conditions, nitroaromatic compounds possess

inherent energetic potential. Preventing static buildup ensures the solid material does not

disperse erratically or ignite under localized thermal shock[4].

Step 3: Self-Validating Decontamination

Action: Post-handling, wash all contacted surfaces (spatulas, balance pans) with a 5%

sodium bicarbonate (

) aqueous solution, followed by an ethanol wipe.

Causality: The carboxylic acid moiety reacts with the weak base (
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) to form a highly water-soluble sodium salt. This acid-base neutralization ensures complete
removal of the compound from surfaces. Self-Validation: A pH strip applied to the final rinse
water will confirm the absence of residual acidic compound.

Step 4: Waste Segregation

Action: Dispose of all solid and liquid waste in designated halogenated organic waste

containers.

Causality: The presence of the aryl bromide classifies this as halogenated waste. Mixing it

with non-halogenated streams (like acetone or amines) can lead to violent cross-reactions or

regulatory non-compliance during waste incineration.

Synthetic Applications & Mechanistic Pathways
In medicinal chemistry, 4-Bromo-2-nitrophenoxyacetic acid is highly prized as a precursor for

synthesizing 1,4-benzoxazin-3-one derivatives. These heterocyclic scaffolds are privileged

structures found in numerous neuroprotective and anti-bacterial agents.

The Benzoxazinone Cyclization Workflow
Nitro Reduction: The synthesis begins with the reduction of the ortho-nitro group to an aniline

derivative. This is typically achieved via catalytic hydrogenation (Pd/C,

) or Béchamp reduction (Fe/HCl).

Intramolecular Amidation: The newly formed nucleophilic aniline spontaneously attacks the

adjacent carboxylic acid (or its activated ester), releasing water and closing the 6-membered

morpholine-like ring.

Cross-Coupling Utility: The retained bromine atom at the 7-position of the resulting scaffold

serves as an ideal handle for downstream Suzuki-Miyaura or Buchwald-Hartwig cross-

coupling reactions, allowing for rapid library generation.

4-Bromo-2-nitrophenoxyacetic acid Nitro Reduction
(Fe/HCl or H2, Pd/C)

Intramolecular Amidation
(-H2O) Benzoxazin-3-one Scaffold
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Fig 2: Synthetic conversion of 4-bromo-2-nitrophenoxyacetic acid to a benzoxazin-3-one

scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7841344/docs?utm_src=pdf-body-img#comprehensive-safety-and-application-guide-4-bromo-2-nitrophenoxyacetic-acid
https://www.benchchem.com/product/b7841344/docs?utm_src=pdf-body#comprehensive-safety-and-application-guide-4-bromo-2-nitrophenoxyacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/12675775
https://www.benchchem.com/product/b7841344?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/TW/zh/product/chemscenellcpreferredpartner/ciah99a6dd3f?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-_4-nitrophenyl_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-_4-nitrophenyl_acetate
https://www.bldpharm.com/products/128627-49-6.html
https://www.combi-blocks.com/msds/AN-6002.pdf
https://www.benchchem.com/product/b7841344/docs#comprehensive-safety-and-application-guide-4-bromo-2-nitrophenoxyacetic-acid
https://www.benchchem.com/product/b7841344/docs#comprehensive-safety-and-application-guide-4-bromo-2-nitrophenoxyacetic-acid
https://www.benchchem.com/product/b7841344/docs#comprehensive-safety-and-application-guide-4-bromo-2-nitrophenoxyacetic-acid
https://www.benchchem.com/product/b7841344/docs#comprehensive-safety-and-application-guide-4-bromo-2-nitrophenoxyacetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7841344?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b7841344?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7841344?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

